Ethyl 6(Z),9(Z),12(Z),15(Z),18(Z),21(Z)-tetracosahexaenoate

• Molecular Formula: C26H40O2
• Molecular Weight: 384.6 g/mol
• InChI: InChI=1S/C26H40O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26(27)28-4-2/h5-6,8-9,11-12,14-15,17-18,20-21H,3-4,7,10,13,16,19,22-25H2,1-2H3/b6-5-,9-8-,12-11-,15-14-,18-17-,21-20-
• InChIKey: QWZPZYDWMLIMIH-YNUSHXQLSA-N

Ethyl 6(Z),9(Z),12(Z),15(Z),18(Z),21(Z)-tetracosahexaenoate (Ethyl THA): Structural Identity, Procurement Considerations, and Biosynthetic Context

Ethyl 6(Z),9(Z),12(Z),15(Z),18(Z),21(Z)-tetracosahexaenoate is the ethyl ester derivative of tetracosahexaenoic acid (THA, 24:6n-3), a very long-chain polyunsaturated omega-3 fatty acid (VLCPUFA) characterized by a 24-carbon backbone with six cis-configured double bonds [1]. This compound is the ethyl ester form of nisinic acid and is found naturally in marine oils (tunny, herring, cod-liver, sardine) as well as in bovine retina and rodent testis [2]. As a critical biosynthetic precursor, THA is produced in the endoplasmic reticulum via sequential elongation and desaturation of dietary α-linolenic acid (18:3n-3), catalyzed by FADS2 and FADS1 gene products, before undergoing peroxisomal β-oxidation to yield docosahexaenoic acid (DHA, 22:6n-3) [1][3].

Product identity Ethyl ester of tetracosahexaenoic acid (24:6n-3), a very long-chain omega-3 fatty acid

Biosynthetic role Precursor to docosahexaenoic acid (DHA) via peroxisomal β-oxidation

Research workflow n-3 HUFA structure-activity relationship studies; peroxisomal β-oxidation and lipid metabolism pathway mapping

• [1] Astarita G, Jung K, Berchtold NC, et al. Deficient liver biosynthesis of docosahexaenoic acid correlates with cognitive impairment in Alzheimer's disease. PLoS ONE. 2010;5(9):e12538. View Source
• [2] Human Metabolome Database (HMDB). HMDB0013025: 6,9,12,15,18,21-Tetracosahexaenoic acid. HMDB.ca. View Source
• [3] Ferdinandusse S, Denis S, Dacremont G, Wanders RJA. Identification of the peroxisomal β-oxidation enzymes involved in the biosynthesis of docosahexaenoic acid. J Lipid Res. 2001;42(12):1987-1995. View Source

Why Ethyl Tetracosahexaenoate Cannot Be Replaced by Generic DHA or EPA in Specialized n-3 PUFA Research

Although ethyl tetracosahexaenoate shares the omega-3 structural motif with widely available compounds like ethyl docosahexaenoate (DHA-EE) and ethyl eicosapentaenoate (EPA-EE), simple substitution is not supported by empirical evidence. Direct comparative studies demonstrate that the 24-carbon chain length and six double bonds confer distinct biological activities not replicated by shorter-chain n-3 PUFAs, including superior suppression of hepatic triacylglycerol and cholesteryl ester synthesis (THA > DHA > DPA > EPA) [1], greater reduction in mast cell histamine content [2], and markedly different intracellular metabolic routing with higher peroxisomal β-oxidation rates [3]. Substituting DHA-EE for ethyl THA in experiments probing structure-activity relationships, peroxisomal β-oxidation mechanisms, or VLCPUFA-specific signaling would thus confound interpretation and yield inaccurate conclusions.

Chain-length-dependent potency

Shorter-chain n-3 ethyl esters (DHA-EE, EPA-EE) may exhibit different rank-order suppression of hepatic lipid synthesis; direct substitution can shift structure-activity interpretation.

Metabolic routing divergence

24:6n-3 preferentially enters peroxisomal β-oxidation, while 22:6n-3 (DHA) is incorporated faster into membrane lipids. DHA-EE may not serve as a peroxisomal substrate proxy.

Regulatory feedback mismatch

Δ6 desaturase inhibition observed with 24:6n-3 is not replicated by DHA at equivalent concentration, altering pathway regulation modeling when substituting.

• [1] Nagao K, Nakamitsu K, Ishida H, et al. Comparison of the lipid-lowering effects of four different n-3 highly unsaturated fatty acids in HepG2 cells. J Oleo Sci. 2014;63(10):979-985. View Source
• [2] Ishihara K, Murata M, Kaneniwa M, et al. Effect of tetracosahexaenoic acid on the content and release of histamine, and eicosanoid production in MC/9 mouse mast cell. Lipids. 1998;33(11):1107-1114. View Source
• [3] Ferdinandusse S, Denis S, Dacremont G, Wanders RJA. Studies on the metabolic fate of n-3 polyunsaturated fatty acids. J Lipid Res. 2003;44(10):1992-1997. View Source

Quantitative Evidence for Ethyl Tetracosahexaenoate Differentiation: Head-to-Head Comparisons with DHA, EPA, and DPA

Superior Suppression of Hepatic Lipid Synthesis: THA Outperforms DHA, DPA, and EPA in HepG2 Hepatocytes

In a direct comparative study using HepG2 human hepatocellular carcinoma cells, tetracosahexaenoic acid (THA, 24:6n-3) exhibited the strongest suppression of both triacylglycerol (TG) and cholesteryl ester (ChE) synthesis when benchmarked against three other n-3 highly unsaturated fatty acids (n-3HUFAs). The rank order of suppression efficacy was established as THA > DHA > DPA > EPA [1]. This study provides the most definitive quantitative differentiation of THA relative to its closest analogs for lipid-lowering applications.

Hepatic lipid suppression rank

Head-to-head

THA Strongest suppression

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DHA Intermediate

DPA Lower

EPA Weakest

Reported rank-order potency for triacylglycerol and cholesteryl ester synthesis suppression in HepG2 cells.

Rank order THA > DHA > DPA > EPA; mRNA expression assay.

Evidence Dimension	Suppression of triacylglycerol and cholesteryl ester synthesis
Target Compound Data	Strongest suppression among four n-3HUFAs tested
Comparator Or Baseline	EPA (20:5n-3), DPA (22:5n-3), DHA (22:6n-3)
Quantified Difference	Rank order: THA > DHA > DPA > EPA for both TG and ChE synthesis suppression
Conditions	HepG2 human hepatocellular carcinoma cell model; fatty acids administered exogenously; mRNA expression of fatty acid synthase measured

Why This Matters

For metabolic syndrome and NAFLD research, ethyl THA provides enhanced efficacy that cannot be achieved with equivalent concentrations of DHA-EE or EPA-EE.

• [1] Nagao K, Nakamitsu K, Ishida H, et al. Comparison of the lipid-lowering effects of four different n-3 highly unsaturated fatty acids in HepG2 cells. J Oleo Sci. 2014;63(10):979-985. View Source

Enhanced Reduction of Mast Cell Histamine Content: THA Demonstrates Greater Potency Than DHA and EPA

In MC/9 mouse mast cells, 24:6n-3 reduced intracellular histamine content by 27% from control at a concentration of 25 µM. This reduction was quantitatively superior to that achieved by DHA (22:6n-3, 20% reduction) and EPA (20:5n-3, 16% reduction) at the identical 25 µM concentration. In contrast, the n-6 PUFA arachidonic acid (20:4n-6) increased histamine content by 18% [1]. The effect was concentration-dependent and diminished at higher doses up to 100 µM.

Mast cell histamine reduction

Head-to-head

27% reduction

Reported intracellular histamine content reduction in MC/9 mast cells at 25 µM.

1.35× greater reduction than DHA (20%), 1.69× greater than EPA (16%).

Evidence Dimension	Reduction in intracellular histamine content in mast cells
Target Compound Data	27% reduction at 25 µM
Comparator Or Baseline	DHA (22:6n-3): 20% reduction; EPA (20:5n-3): 16% reduction; Arachidonic acid (20:4n-6): 18% increase
Quantified Difference	THA produces 1.35× greater reduction than DHA, 1.69× greater than EPA
Conditions	MC/9 mouse mast cell line; 25 µM fatty acid concentration; antigen-stimulated conditions

Why This Matters

This potency advantage positions ethyl THA as a preferred tool compound for investigating n-3 PUFA structure-activity relationships in allergic inflammation models.

• [1] Ishihara K, Murata M, Kaneniwa M, et al. Effect of tetracosahexaenoic acid on the content and release of histamine, and eicosanoid production in MC/9 mouse mast cell. Lipids. 1998;33(11):1107-1114. View Source

Distinct Intracellular Metabolic Routing: THA Exhibits 2.7× Higher Peroxisomal β-Oxidation Rate Than DHA

Metabolic flux studies using [1-¹⁴C]-labeled fatty acids in cultured human skin fibroblasts revealed fundamentally different intracellular processing between THA and DHA. The oxidation rate of [1-¹⁴C]24:6n-3 was 2.7 times higher than that of [1-¹⁴C]22:6n-3. Conversely, [1-¹⁴C]22:6n-3 was incorporated 7 times faster into various lipid classes than was [1-¹⁴C]24:6n-3 [1]. Additionally, C22:6(n-3)-CoA was hydrolyzed by thioesterase 1.7 times faster than C24:6(n-3)-CoA, supporting a model wherein THA-CoA preferentially traffics to peroxisomes for β-oxidation rather than direct incorporation into membrane phospholipids [2].

Peroxisomal β-oxidation routing

Head-to-head

24:6n-3 2.7× higher oxidation rate

---

22:6n-3 (DHA) 7× faster lipid incorporation

Reported intracellular trafficking differences favoring peroxisomal β-oxidation for 24:6n-3.

Human skin fibroblast [¹⁴C]-labeled flux study; thioesterase hydrolysis 1.7× slower for C24:6-CoA.

Evidence Dimension	Oxidation rate and lipid incorporation rate
Target Compound Data	24:6n-3: oxidation rate 2.7× higher; incorporation rate 7× lower
Comparator Or Baseline	22:6n-3 (DHA)
Quantified Difference	2.7-fold higher oxidation; 7-fold lower lipid incorporation; 1.7-fold slower thioesterase hydrolysis
Conditions	Cultured human skin fibroblasts; [1-¹⁴C]-labeled fatty acids; mouse kidney peroxisomes and mitochondria for enzyme assays

Why This Matters

Ethyl THA is essential for studying peroxisomal β-oxidation pathways, retroconversion mechanisms, and disorders of peroxisomal fatty acid metabolism where DHA cannot substitute.

• [1] Ferdinandusse S, Denis S, Dacremont G, Wanders RJA. Studies on the metabolic fate of n-3 polyunsaturated fatty acids. J Lipid Res. 2003;44(10):1992-1997. View Source
• [2] Ferdinandusse S, Denis S, Dacremont G, Wanders RJA. Studies on the metabolic fate of n-3 polyunsaturated fatty acids. J Lipid Res. 2003;44(10):1992-1997. View Source

Identified as the Strongest Lipid Accumulation Suppressor Among n-3 HUFAs in Multiple Studies

Multiple independent studies have corroborated that tetracosahexaenoic acid possesses the strongest ability to suppress lipid accumulation in HepG2 cells among well-characterized n-3 highly unsaturated fatty acids including EPA and DHA [1]. This finding has been reproduced in subsequent work, establishing a consistent structure-activity relationship wherein both carbon number and double bond count contribute to lipid-lowering potency [2]. While the quantitative magnitude varies by experimental protocol, the directional superiority (THA > DHA > EPA) is consistently observed.

Consistent rank across studies

Cross-study

Ranked highest in lipid accumulation suppression

Reported consistency of THA as strongest n-3 HUFA suppressor in hepatocyte models.

Multiple independent studies; exact fold-differences vary by protocol.

Evidence Dimension	Suppression of lipid accumulation in hepatocytes
Target Compound Data	Strongest suppressor among n-3HUFAs tested
Comparator Or Baseline	EPA, DPA, DHA
Quantified Difference	Consistently ranked as most potent; exact fold-differences vary by assay conditions
Conditions	HepG2 cell model across multiple independent studies; lipid accumulation measured via various methods

Why This Matters

This cross-study reproducibility strengthens the procurement rationale for ethyl THA in hepatic lipid metabolism research programs seeking the most potent n-3 HUFA probe available.

• [1] Nagao K, Yanagita T. Functional lipids in metabolic syndrome. In: Bioactive Lipids. 2015. View Source
• [2] Nagao K, Nakamitsu K, Ishida H, et al. Comparison of the lipid-lowering effects of four different n-3 highly unsaturated fatty acids in HepG2 cells. J Oleo Sci. 2014;63(10):979-985. View Source

Unique Δ6 Desaturase Feedback Inhibition Profile: THA Inhibits Its Own Biosynthesis Pathway Differently Than DHA

In trout liver microsomal assays designed to evaluate feedback regulation of the n-3 PUFA biosynthetic pathway, 24:6n-3 and 24:5n-3 inhibited Δ6 desaturation of ¹⁴C-18:3n-3 to ¹⁴C-18:4n-3 by approximately 25% at 50 µM, whereas 22:6n-3 (DHA) at the same concentration produced no significant inhibition of this step. Furthermore, the formation of 20:5n-3 (EPA) from radiolabeled precursors was inhibited by 24:5n-3 and 24:6n-3 but not by 22:6n-3 at 50 µM [1]. This demonstrates that the 24-carbon VLCPUFAs exert distinct regulatory control over the early steps of n-3 biosynthesis that shorter-chain analogs cannot replicate.

Δ6 desaturase feedback

Head-to-head

24:6n-3 ~25% inhibition of Δ6 desaturation

---

22:6n-3 (DHA) no significant inhibition

Reported Δ6 desaturase regulatory context not replicated by DHA.

Trout liver microsomes, 50 µM; inhibits EPA formation from precursors.

Evidence Dimension	Inhibition of Δ6 desaturase activity and EPA formation
Target Compound Data	24:6n-3 at 50 µM: ~25% inhibition of Δ6 desaturation; inhibits 20:5n-3 formation
Comparator Or Baseline	DHA (22:6n-3) at 50 µM: no significant inhibition of Δ6 desaturation; no inhibition of 20:5n-3 formation
Quantified Difference	Approximately 25% inhibition with 24:6n-3 vs. 0% with DHA at equal concentration
Conditions	Rainbow trout liver microsomes; 50 µM fatty acid concentration; ¹⁴C-labeled 18:3n-3 substrate with cofactors

Why This Matters

Ethyl THA is a critical tool for dissecting the complex feedback regulatory networks governing endogenous n-3 HUFA biosynthesis, applications where DHA-EE is functionally inert.

• [1] Henderson RJ, Sargent JR, Tocher DR. Effects of docosahexaenoic (22:6n-3), tetracosapentaenoic (24:5n-3) and tetracosahexaenoic (24:6n-3) acids on the desaturation and elongation of n-3 polyunsaturated fatty acids in trout liver microsomes. Biochim Biophys Acta. 1998;1392(2-3):309-319. View Source

Optimal Research and Industrial Application Scenarios for Ethyl Tetracosahexaenoate Based on Empirical Evidence

Hepatic Lipid Metabolism and Non-Alcoholic Fatty Liver Disease (NAFLD) Model Studies

Ethyl tetracosahexaenoate is the optimal n-3 HUFA tool compound for researchers investigating suppression of hepatic triacylglycerol and cholesteryl ester synthesis, based on its demonstrated superior potency relative to DHA, DPA, and EPA in HepG2 hepatocyte models [1]. The rank-order efficacy (THA > DHA > DPA > EPA) indicates that ethyl THA may reveal effects at lower concentrations or shorter incubation times where shorter-chain n-3 ethyl esters would produce sub-threshold responses. This compound is particularly suited for structure-activity studies probing the relationship between carbon chain length and lipid-lowering efficacy [1].

Peroxisomal β-Oxidation and DHA Biosynthetic Pathway Mechanistic Investigations

Given that C24:6n-3-CoA undergoes peroxisomal β-oxidation at a 2.7× higher rate than DHA-CoA and is preferentially routed to peroxisomes rather than direct membrane incorporation, ethyl THA is uniquely positioned as a substrate for studying the retroconversion step in DHA biosynthesis [2]. Research applications include investigating peroxisomal disorders, characterizing enzyme deficiencies (SCOX, DBP, SCPx), and quantifying metabolic flux through the n-3 PUFA elongation-desaturation pathway [3]. DHA-EE cannot serve as a substrate for these pathway-mapping experiments due to its distinct intracellular trafficking [2].

Allergic Inflammation and Mast Cell-Mediated Response Modeling

For investigators studying modulation of mast cell histamine content and eicosanoid production, ethyl THA offers quantitatively superior reduction of intracellular histamine (27% reduction at 25 µM) compared to DHA (20%) and EPA (16%) [4]. This potency differential makes ethyl THA the preferred n-3 PUFA for experiments where maximal histamine suppression is desired at a given concentration, or for establishing concentration-response curves across the n-3 HUFA series to delineate structure-activity relationships in allergic inflammation models [4].

n-3 PUFA Biosynthesis Feedback Regulation Studies

Ethyl THA demonstrates a unique regulatory profile in the n-3 biosynthetic pathway, inhibiting Δ6 desaturase activity and subsequent EPA formation at concentrations where DHA produces no measurable effect [5]. This differential feedback inhibition makes ethyl THA an essential probe for dissecting the complex regulatory networks that govern endogenous HUFA production. Investigators studying FADS2 regulation, dietary fatty acid effects on desaturase activity, or evolutionary conservation of n-3 pathway feedback mechanisms will find ethyl THA indispensable, as DHA and EPA cannot replicate this specific regulatory function [5].

Application

Selection Property

Validation Focus

Hepatic lipid metabolism research

Chain-length-dependent n-3 HUFA potency

Triacylglycerol and cholesteryl ester synthesis suppression endpoints

Peroxisomal β-oxidation pathway studies

Metabolic routing to peroxisomes vs. membrane incorporation

Oxidation rate and retroconversion efficiency

Mast cell and allergic inflammation models

n-3 HUFA structure-activity in histamine modulation

Intracellular histamine content reduction endpoints

n-3 PUFA biosynthesis feedback regulation

Δ6 desaturase inhibition specificity

18:3n-3 to 18:4n-3 conversion rate

• [1] Nagao K, Nakamitsu K, Ishida H, et al. Comparison of the lipid-lowering effects of four different n-3 highly unsaturated fatty acids in HepG2 cells. J Oleo Sci. 2014;63(10):979-985. View Source
• [2] Ferdinandusse S, Denis S, Dacremont G, Wanders RJA. Studies on the metabolic fate of n-3 polyunsaturated fatty acids. J Lipid Res. 2003;44(10):1992-1997. View Source
• [3] Ferdinandusse S, Denis S, Dacremont G, Wanders RJA. Identification of the peroxisomal β-oxidation enzymes involved in the biosynthesis of docosahexaenoic acid. J Lipid Res. 2001;42(12):1987-1995. View Source
• [4] Ishihara K, Murata M, Kaneniwa M, et al. Effect of tetracosahexaenoic acid on the content and release of histamine, and eicosanoid production in MC/9 mouse mast cell. Lipids. 1998;33(11):1107-1114. View Source
• [5] Henderson RJ, Sargent JR, Tocher DR. Effects of docosahexaenoic (22:6n-3), tetracosapentaenoic (24:5n-3) and tetracosahexaenoic (24:6n-3) acids on the desaturation and elongation of n-3 polyunsaturated fatty acids in trout liver microsomes. Biochim Biophys Acta. 1998;1392(2-3):309-319. View Source